2-([1,1'-biphenyl]-4-yl)-N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide

• IUPAC Name: N-[5-cyclopropyl-2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-(4-phenylphenyl)acetamide
• InChI: InChI=1S/C26H25N5O2/c1-16-17(2)27-26(29-25(16)33)31-23(15-22(30-31)21-12-13-21)28-24(32)14-18-8-10-20(11-9-18)19-6-4-3-5-7-19/h3-11,15,21H,12-14H2,1-2H3,(H,28,32)(H,27,29,33)
• InChI Key: CMLCJYFWZBKSQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3CC3)NC(=O)CC4=CC=C(C=C4)C5=CC=CC=C5)C
• Molecular Formula: C26H25N5O2
• Molecular Weight: 439.5 g/mol

Description

2-([1,1'-biphenyl]-4-yl)-N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)acetamide is a useful research compound. Its molecular formula is C26H25N5O2 and its molecular weight is 439.519. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Research on this compound involves its synthesis and characterization, exploring its chemical properties and potential applications. For instance, Rahmouni et al. (2014) describe the synthesis of novel isoxazolines and isoxazoles through [3+2] cycloaddition, highlighting the compound's utility in generating new molecular structures with potential biological activities (Rahmouni et al., 2014).

Biological and Pharmacological Activities

The compound and its derivatives have been evaluated for various biological and pharmacological activities. For example, studies have assessed its potential as a radioligand for imaging translocator proteins with PET, suggesting its application in diagnostic imaging (Dollé et al., 2008). Another study by Bondock et al. (2008) explored the synthesis and antimicrobial activity of new heterocycles incorporating the compound, indicating its potential in developing new antimicrobial agents (Bondock et al., 2008).

Antitumor Activities

Further research has focused on the compound's antitumor activities, with studies like that of Fahim et al. (2019) conducting synthesis and evaluation of novel pyrimidiopyrazole derivatives for their in vitro antitumor activity, showing promising results against specific cancer cell lines (Fahim et al., 2019).

Material Science Applications

In material science, the compound has been utilized in the synthesis of novel 2-pyrone derivatives, demonstrating the versatility of its derivatives in creating materials with potential electronic and photonic applications (Sebhaoui et al., 2020).